Cas no 1196145-27-3 ({4-Methyl-6-(trifluoromethyl)-2-pyrimidinylmethyl}amine Hydrochloride)
{4-Methyl-6-(trifluoromethyl)-2-pyrimidinylmethyl}amine Hydrochloride is a pyrimidine derivative characterized by the presence of a trifluoromethyl group and a methylamine substituent, rendered as its hydrochloride salt for enhanced stability and solubility. The trifluoromethyl group imparts electron-withdrawing properties, which can influence reactivity and binding affinity in pharmaceutical or agrochemical applications. The hydrochloride form ensures improved handling and compatibility in synthetic processes. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds with potential biological activity. Its structural features make it valuable for medicinal chemistry research, where precise functionalization of pyrimidine scaffolds is required.
1196145-27-3 structure
Product Name:{4-Methyl-6-(trifluoromethyl)-2-pyrimidinylmethyl}amine Hydrochloride
CAS No:1196145-27-3
MF:C7H8F3N3
MW:191.15373134613
MDL:MFCD13193875
CID:1086992
PubChem ID:28064134
Update Time:2025-05-28
{4-Methyl-6-(trifluoromethyl)-2-pyrimidinylmethyl}amine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (4-Methyl-6-(trifluoromethyl)pyrimidin-2-yl)methanamine
- [4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]methanamine,hydrochloride
- DB-154302
- {[4-Methyl-6-(trifluoromethyl)-2-pyrimidinyl]methyl}amine
- 1196145-27-3
- VS-0177
- WXB14527
- SB55702
- 936940-59-9
- AKOS012621373
- 1-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]methanamine
- 4-Methyl-6-(trifluoromethyl)-2-pyrimidinemethanamine
- [4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]methanamine
- {4-Methyl-6-(trifluoromethyl)-2-pyrimidinylmethyl}amine Hydrochloride
-
- MDL: MFCD13193875
- Inchi: 1S/C7H8F3N3/c1-4-2-5(7(8,9)10)13-6(3-11)12-4/h2H,3,11H2,1H3
- InChI Key: XUTNJYLLZGPDTJ-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C)N=C(CN)N=1)(F)F
Computed Properties
- Exact Mass: 191.06703175g/mol
- Monoisotopic Mass: 191.06703175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 51.8Ų
{4-Methyl-6-(trifluoromethyl)-2-pyrimidinylmethyl}amine Hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
{4-Methyl-6-(trifluoromethyl)-2-pyrimidinylmethyl}amine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM283471-5g |
(4-Methyl-6-(trifluoromethyl)pyrimidin-2-yl)methanamine |
1196145-27-3 | 95% | 5g |
$743 | 2023-02-03 | |
| TRC | B487280-50mg |
{[4-Methyl-6-(trifluoromethyl)-2-pyrimidinyl]methyl}amine Hydrochloride |
1196145-27-3 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B487280-100mg |
{[4-Methyl-6-(trifluoromethyl)-2-pyrimidinyl]methyl}amine Hydrochloride |
1196145-27-3 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B487280-500mg |
{[4-Methyl-6-(trifluoromethyl)-2-pyrimidinyl]methyl}amine Hydrochloride |
1196145-27-3 | 500mg |
$ 365.00 | 2022-06-07 | ||
| Chemenu | CM283471-5g |
(4-Methyl-6-(trifluoromethyl)pyrimidin-2-yl)methanamine |
1196145-27-3 | 95% | 5g |
$743 | 2021-08-18 | |
| abcr | AB216081-1 g |
{[4-Methyl-6-(trifluoromethyl)-2-pyrimidinyl]methyl}amine hydrochloride hydrate; 95% |
1196145-27-3 | 1g |
€425.00 | 2022-06-11 | ||
| abcr | AB216081-5 g |
{[4-Methyl-6-(trifluoromethyl)-2-pyrimidinyl]methyl}amine hydrochloride hydrate; 95% |
1196145-27-3 | 5g |
€1,665.80 | 2023-01-27 | ||
| Alichem | A089000252-5g |
(4-Methyl-6-(trifluoromethyl)pyrimidin-2-yl)methanamine |
1196145-27-3 | 95% | 5g |
$866.55 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1258489-5g |
{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]methyl}amine hydrochloride hydrate |
1196145-27-3 | 95% | 5g |
$1555 | 2023-05-17 | |
| abcr | AB216081-5g |
{[4-Methyl-6-(trifluoromethyl)-2-pyrimidinyl]methyl}amine hydrochloride hydrate, 95%; . |
1196145-27-3 | 95% | 5g |
€1713.50 | 2025-02-16 |
{4-Methyl-6-(trifluoromethyl)-2-pyrimidinylmethyl}amine Hydrochloride Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
1196145-27-3 ({4-Methyl-6-(trifluoromethyl)-2-pyrimidinylmethyl}amine Hydrochloride) Related Products
- 1196151-29-7(1-(4-Methyl-6-(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride)
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- 1196155-62-0(1-4-(trifluoromethyl)pyrimidin-2-ylethan-1-amine hydrochloride)
- 944902-50-5([4-(trifluoromethyl)pyrimidin-2-yl]methanamine)
- 1206459-86-0(4-(Trifluoromethyl)pyrimidine-2-carbonitrile)
- 91474-18-9(Pyrimidine, 4-methyl-2,6-bis(trifluoromethyl)-)
- 1196154-11-6((4,6-Bis(trifluoromethyl)pyrimidin-2-YL)methanamine hydrochloride)
- 92950-26-0(Pyrimidine, 4,6-bis(trifluoromethyl)-)
- 1017464-05-9(4-Methyl-2-(trifluoromethyl)pyrimidine)
- 149771-18-6(2-Methyl-4-(trifluoromethyl)pyrimidine)
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